N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C16H21N3O3/c1-10-14(11(2)19(3)18-10)15(20)17-9-16(21)7-4-5-13-12(16)6-8-22-13/h6,8,21H,4-5,7,9H2,1-3H3,(H,17,20)
• InChI Key: VJFQWENZUZHRGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)NCC2(CCCC3=C2C=CO3)O
• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol

Description

N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H21N3O3 and its molecular weight is 303.362. The purity is usually 95%.
BenchChem offers high-quality N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A study described the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives. These compounds were synthesized through reactions involving amino-pyrazoles with various agents, and their structures were confirmed using elemental analysis and spectral data. The cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells was evaluated for some of these compounds, highlighting their potential in cancer research (Hassan, Hafez, & Osman, 2014).

Antimicrobial Activity

• Another study focused on the synthesis of 3-hydroxy-4-oxo-4H-pyran-2-carboxamide derivatives with demonstrated antimicrobial activity. These compounds were tested against various bacterial and fungal strains, showing significant antimicrobial potential, which could be relevant for developing new antimicrobial agents (Aytemir, Erol, Hider, & Özalp, 2003).

Biotransformation and Metabolism

• Research on the metabolism of furametpyr, a compound structurally related to pyrazole-carboxamides, identified several metabolites resulting from biotransformation processes in rats and humans. This study provides insight into how similar compounds might be metabolized and transformed within biological systems, potentially informing pharmacokinetic studies (Nagahori et al., 2000).

Synthetic Pathways and Biological Activities

• The synthesis and exploration of the biological activities of various nucleoside and nucleotide derivatives of pyrazofurin were detailed in another study. This research highlights the synthetic strategies and potential antiviral and cytostatic activities of pyrazole-derived compounds, contributing to the field of antiviral drug development (Petrie et al., 1986).